5-chloro-6-ethyl-1H-pyrimidin-4-one
Overview
Description
The compound identified as “5-chloro-6-ethyl-1H-pyrimidin-4-one” is a chemical substance with various applications in industrial and scientific research. It is known for its unique properties and versatility in different chemical reactions.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5-chloro-6-ethyl-1H-pyrimidin-4-one involves multiple steps, including the preparation of intermediate compounds and the final product. The reaction conditions typically require specific temperatures, pressures, and catalysts to ensure the desired yield and purity. Industrial production methods often involve large-scale reactors and continuous processing to optimize efficiency and cost-effectiveness .
Chemical Reactions Analysis
Types of Reactions: 5-chloro-6-ethyl-1H-pyrimidin-4-one undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are facilitated by various reagents and conditions, such as acids, bases, and solvents. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
Comprehensive Description: 5-chloro-6-ethyl-1H-pyrimidin-4-one has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying cellular mechanisms and pathways. In medicine, it is investigated for its potential therapeutic effects. Industrially, it is utilized in the production of various materials and chemicals .
Mechanism of Action
Molecular Targets and Pathways: The mechanism of action of 5-chloro-6-ethyl-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity.
Comparison with Similar Compounds
Highlighting Uniqueness: 5-chloro-6-ethyl-1H-pyrimidin-4-one is compared with other similar compounds to highlight its unique properties. Similar compounds include those with comparable chemical structures or biological activities.
Conclusion
This compound is a versatile compound with significant applications in various fields. Its unique properties and ability to undergo different chemical reactions make it valuable for scientific research and industrial use.
Properties
IUPAC Name |
5-chloro-6-ethyl-1H-pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O/c1-2-4-5(7)6(10)9-3-8-4/h3H,2H2,1H3,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCXWRFSKLBACLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=O)N=CN1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=C(C(=O)N=CN1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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